1-(2-aminoethyl)-3-methylquinazoline-2,4(1H,3H)-dione hydrochloride

• IUPAC Name: 1-(2-aminoethyl)-3-methylquinazoline-2,4-dione;hydrochloride
• InChI: InChI=1S/C11H13N3O2.ClH/c1-13-10(15)8-4-2-3-5-9(8)14(7-6-12)11(13)16;/h2-5H,6-7,12H2,1H3;1H
• InChI Key: ZCJGNGIKZUAQIS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2N(C1=O)CCN.Cl
• Molecular Formula: C11H14ClN3O2
• Molecular Weight: 255.70 g/mol

Description

This compound is a derivative of quinazoline, which is a type of heterocyclic compound. Quinazolines are known to have a wide range of biological activities and are used in the development of various drugs.

Molecular Structure Analysis

The molecule contains a quinazoline core, which is a bicyclic structure containing two nitrogen atoms. It also has an aminoethyl group attached to it, which could influence its reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as solubility, melting point, and boiling point would need to be determined experimentally.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Quinazoline derivatives are known to interact with a variety of biological targets, influencing processes such as cell signaling, enzyme activity, and more.

Safety and Hazards

The safety and hazards associated with this compound would also need to be determined experimentally. It’s important to handle all chemical compounds with appropriate safety measures until their toxicity is known.

Future Directions

Future research could involve studying this compound’s biological activity, determining its physical and chemical properties, and developing methods for its synthesis. This could potentially lead to the development of new drugs or therapies.